Cas no 1207034-66-9 (N-(3-chloro-4-methylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide)

• Product Name: N-(3-chloro-4-methylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide
• CAS No: 1207034-66-9
• MF: C₂₀H₁₉ClN₂O₃S₂
• MW: 434.959461450577
• CID: 5392204
• Update Time: 2025-06-10

N-(3-chloro-4-methylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-3-[methyl-(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide
• N-(3-chloro-4-methylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide

• Inchi： 1S/C20H19ClN2O3S2/c1-13-5-4-6-16(11-13)23(3)28(25,26)18-9-10-27-19(18)20(24)22-15-8-7-14(2)17(21)12-15/h4-12H,1-3H3,(H,22,24)
• InChI Key： ANJCFYGQDLPYPV-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C)C(Cl)=C2)=O)SC=CC=1S(N(C)C1=CC=CC(C)=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-chloro-4-methylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide

Comprehensive Overview of N-(3-chloro-4-methylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide (CAS No. 1207034-66-9)

N-(3-chloro-4-methylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide, with the CAS number 1207034-66-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely recognized for their diverse biological activities. The unique structural features of this molecule, including the thiophene and sulfamoyl moieties, contribute to its potential applications in drug discovery and material science.

In recent years, the demand for sulfonamide-based compounds has surged due to their role in developing novel therapeutics. Researchers are particularly interested in N-(3-chloro-4-methylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide for its potential as a kinase inhibitor or enzyme modulator. These properties align with current trends in precision medicine, where targeted therapies are increasingly sought after. The compound's chloro and methyl substituents further enhance its reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of CAS 1207034-66-9 involves multi-step organic reactions, often starting with the functionalization of thiophene-2-carboxylic acid. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its purity and structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to produce this compound with minimal environmental impact.

From a commercial perspective, N-(3-chloro-4-methylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide is available through specialized chemical suppliers. Its CAS registry number 1207034-66-9 ensures accurate identification in global databases, facilitating procurement for academic and industrial labs. The compound's stability under standard storage conditions (typically room temperature and inert atmospheres) makes it a practical choice for long-term research projects.

Emerging applications of this compound extend beyond traditional pharmaceuticals. For instance, its sulfamoyl group has shown promise in crop protection formulations, addressing the need for sustainable agricultural solutions. Additionally, its aromatic thiophene core is being investigated for use in organic electronics, a field that has gained traction with the rise of flexible and wearable technologies.

Safety considerations for handling CAS 1207034-66-9 follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) such as gloves and goggles is recommended. Researchers frequently search for solubility data and compatibility matrices of this compound, reflecting the practical challenges in experimental design.

The future outlook for N-(3-chloro-4-methylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide appears promising, particularly in the context of combinatorial chemistry and high-throughput screening platforms. As artificial intelligence accelerates drug discovery processes, compounds with well-characterized properties like this one are becoming increasingly valuable for virtual screening libraries and QSAR modeling studies.

For researchers seeking detailed technical specifications, the IUPAC name and molecular formula of this compound provide essential identifiers. The systematic nomenclature ensures unambiguous communication across international research teams, while the SMILES notation facilitates digital representation in chemical informatics systems. These features make 1207034-66-9 a model compound for studying structure-activity relationships in medicinal chemistry.

In conclusion, N-(3-chloro-4-methylphenyl)-3-[methyl(3-methylphenyl)sulfamoyl]thiophene-2-carboxamide represents an important building block in modern chemical research. Its versatility across multiple disciplines – from pharmacology to materials science – underscores the growing convergence of these fields. As scientific inquiry continues to explore the boundaries of molecular functionality, compounds like this will undoubtedly play pivotal roles in groundbreaking discoveries.